Cas no 132307-22-3 (2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 132307-22-3
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• MDL: MFCD01936222
• CID: 1078055
• PubChem ID: 1473790
• Update Time: 2025-10-28

2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid
• 2-(3,4-dimethoxyphenyl)thiazole-4-carboxylic acid
• SMR000372203
• PGSGSXVGWCROPO-UHFFFAOYSA-N
• J-505740
• CHEMBL1578971
• MLS000760892
• DTXSID60363042
• SCHEMBL9782130
• EN300-14940
• Oprea1_695399
• G23086
• HMS2731M11
• MFCD01936222
• 132307-22-3
• Z111411752
• AKOS000302048
• 2-(3,4-dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid, AldrichCPR
• CS-0234895
• MA-0706
• 2-(3,4-Dimethoxy-phenyl)-thiazole-4-carboxylic acid
• AB00589303-02
• SY152097
• 2-(3,4-dimethoxyphenyl)thiazol-4-carboxylic acid

• MDL： MFCD01936222
• Inchi： 1S/C12H11NO4S/c1-16-9-4-3-7(5-10(9)17-2)11-13-8(6-18-11)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key： PGSGSXVGWCROPO-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 265.04087901g/mol
• Monoisotopic Mass: 265.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Melting Point: 202-204

2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid

Comprehensive Guide to 2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 132307-22-3): Properties, Applications, and Market Insights

2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 132307-22-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This thiazole derivative features a dimethoxyphenyl group attached to a carboxylic acid-functionalized thiazole ring, making it a valuable intermediate for drug discovery and material science applications.

The compound's molecular structure combines the electron-rich 3,4-dimethoxyphenyl moiety with the heterocyclic thiazole core, creating unique electronic properties that are increasingly explored in medicinal chemistry. Researchers have identified this compound as a promising scaffold for developing bioactive molecules, particularly in neurological and metabolic disorder treatments.

Recent studies highlight the growing importance of thiazole derivatives in addressing current healthcare challenges. The 2-(3,4-dimethoxyphenyl) substitution pattern is particularly interesting due to its structural similarity to naturally occurring compounds with known biological activities. This has led to increased attention from pharmaceutical companies looking for novel drug candidates with improved efficacy and safety profiles.

In material science applications, 2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid serves as a building block for advanced organic materials. Its ability to form stable complexes with various metals makes it valuable for developing functional materials used in sensors, organic electronics, and catalysis. The compound's carboxylic acid group provides an excellent handle for further chemical modifications, enabling the creation of diverse molecular architectures.

The synthesis of CAS 132307-22-3 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing demand for sustainable chemical processes in industrial applications. Researchers are particularly interested in developing more efficient routes to this compound to support its expanding applications.

Market analysis indicates steady growth in demand for specialized thiazole-based intermediates like 2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid. The pharmaceutical sector accounts for the majority of current applications, with emerging opportunities in agricultural chemistry and material science. Suppliers are responding to this demand by improving production scalability while maintaining strict quality control standards.

Quality specifications for 132307-22-3 typically include purity assessments by HPLC, residual solvent analysis, and comprehensive spectroscopic characterization (NMR, MS). These rigorous quality controls ensure the compound meets the exacting standards required for research and development applications across various industries.

Storage and handling recommendations for 2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid emphasize protection from moisture and light, with optimal storage conditions at controlled room temperature. Proper handling procedures help maintain the compound's stability and extend its shelf life for research applications.

The future outlook for CAS 132307-22-3 appears promising, with ongoing research uncovering new potential applications. Current investigations explore its use in developing novel therapeutic agents for neurodegenerative diseases and metabolic disorders, capitalizing on the compound's unique structural features and demonstrated biological activity.

For researchers working with thiazole derivatives, understanding the properties and applications of 2-(3,4-Dimethoxyphenyl)-1,3-thiazole-4-carboxylic acid provides valuable insights into this important class of compounds. Its versatility as a chemical building block continues to make it a subject of interest across multiple scientific disciplines.